Cas no 143924-48-5 (3-(Piperidin-2-yl)pyridine dihydrochloride)

3-(Piperidin-2-yl)pyridine dihydrochloride is a chemically stable, water-soluble derivative of 3-(Piperidin-2-yl)pyridine, commonly utilized in pharmaceutical and biochemical research. Its dihydrochloride salt form enhances solubility, facilitating its use in aqueous-based applications such as ligand binding studies and enzyme inhibition assays. The compound’s piperidine-pyridine structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of nicotinic acetylcholine receptor modulators. Its high purity and well-characterized properties ensure reproducibility in experimental settings. The dihydrochloride form also improves handling and storage stability, making it a preferred choice for researchers requiring consistent performance in complex reaction systems.

3-(Piperidin-2-yl)pyridine dihydrochloride structure

143924-48-5 structure

Product Name:3-(Piperidin-2-yl)pyridine dihydrochloride

CAS No:143924-48-5

MF:C₁₀H₁₆Cl₂N₂

MW:235.153440475464

MDL:MFCD08461226

CID:2190775

PubChem ID:18928800

Update Time:2025-06-07

3-(Piperidin-2-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- Anabasine dihcl
- Anabasine dihydrochloride
- 3-(piperidin-2-yl)pyridine dihydrochloride
- (R)-3-(PIPERIDIN-2-YL)PYRIDINE 2HCL
- AK684517
- 3-(Piperidin-2-yl)pyridine dihydrochloride
- MDL： MFCD08461226
- Inchi： 1S/C10H14N2.2ClH/c1-2-7-12-10(5-1)9-4-3-6-11-8-9;;/h3-4,6,8,10,12H,1-2,5,7H2;2*1H
- InChI Key： YVAXNODSVITPGV-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1CCCCC1C1C=NC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 136
Topological Polar Surface Area: 24.9

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